(4-Methoxybenzyl)hydrazine hydrochloride

• IUPAC Name: (4-methoxyphenyl)methylhydrazine;hydrochloride
• InChI: InChI=1S/C8H12N2O.ClH/c1-11-8-4-2-7(3-5-8)6-10-9;/h2-5,10H,6,9H2,1H3;1H
• InChI Key: NWIAETGHZKYGAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNN.Cl
• Molecular Formula: C8H13ClN2O
• DSSTOX Substance ID: DTXSID40942132
• Molecular Weight: 188.65 g/mol
• CAS RN: 2011-48-5

Description

“(4-Methoxybenzyl)hydrazine hydrochloride” is a chemical compound with the CAS Number: 2011-48-5. It has a molecular weight of 188.66 and its IUPAC name is 1-(4-methoxybenzyl)hydrazine hydrochloride. It is a solid substance and is stored in a refrigerator.

Synthesis Analysis

The synthesis of “(4-Methoxybenzyl)hydrazine hydrochloride” involves the reaction of hydrazine hydrate with 4-methoxybenzylchloride in ethanol at 90°C for 2 hours. The reaction mixture is then concentrated in vacuo and re-dissolved in ethanol. The solution is acidified with 5M HCl at 0°C. The resulting precipitate is collected by filtration and dried to afford the product.

Molecular Structure Analysis

The InChI code for “(4-Methoxybenzyl)hydrazine hydrochloride” is 1S/C8H12N2O.ClH/c1-11-8-4-2-7(3-5-8)6-10-9;/h2-5,10H,6,9H2,1H3;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“(4-Methoxybenzyl)hydrazine hydrochloride” is a solid substance. It has a molecular weight of 188.66 and is stored in a refrigerator.

Scientific Research Applications

Synthesis of Triazole Derivatives

• (4-Methoxybenzyl)hydrazine hydrochloride is used in the synthesis of triazole derivatives, which have shown potential as anti-lipase and anti-urease agents. This includes the preparation of ethyl[3‐(4‐chlorophenyl)‐5‐(4‐methoxybenzyl)‐4H‐1,2,4‐triazol‐4‐yl]acetate and subsequent derivatives with moderate-to-good lipase inhibitory effects and high inhibitory effect against urease (Bekircan, Menteşe, Ülker, & Kucuk, 2014).

Antioxidant and Antibacterial Studies

• A series of triazole-thiones, incorporating methoxybenzyl groups, were synthesized and evaluated for their antioxidant and antibacterial activities. These compounds exhibited significant antibacterial activities compared to standard drugs (Hanif et al., 2012).

Chemical Reactivity and Structural Analysis

• In chemical reactivity studies, (4-Methoxybenzyl)hydrazine hydrochloride was involved in the synthesis of pyrazole hydrochloride and benzylidene derivatives, leading to insights into their molecular structure and reactivity (Kurihara et al., 1975).

Antimicrobial Activity Evaluation

• New hydrazones and dihydrazones containing (4-Methoxybenzyl)hydrazine hydrochloride were synthesized and screened for antimicrobial activity, with some showing high biological activity (Kandile, Mohamed, Zaky, & Mohamed, 2009).

Antibacterial and Molecular Docking Study

• (4-Methoxybenzyl)hydrazine hydrochloride derivatives were used in the synthesis of novel benzoxazine derivatives, demonstrating significant antibacterial ability and potential as targets in molecular docking studies (Shakir, Saoud, & Hussain, 2020).

Anticancer Evaluation

• The compound has been involved in synthesizing novel triazole derivatives for anticancer evaluation. These compounds were screened against various cancer cell lines, showing potential as anticancer agents (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Neurological Research

• In neurological research, derivatives of (4-Methoxybenzyl)hydrazine hydrochloride have been used to study the effects on cerebral catecholamines, providing insights into brain chemistry and potential therapeutic applications (Bartholini, Burkard, Pletscher, & Bates, 1967).

Safety and Hazards

“(4-Methoxybenzyl)hydrazine hydrochloride” has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261, P305, P338, P351, suggesting to avoid breathing dust/fume/gas/mist/vapours/spray, IF IN EYES: Rinse cautiously with water for several minutes, and remove contact lenses if present and easy to do so.

Mechanism of Action

Target of Action

This compound is a research chemical and its biological targets are still under investigation .

Mode of Action

As a hydrazine derivative, it may interact with biological targets through the hydrazine moiety, but the exact mechanism remains to be elucidated .

Pharmacokinetics

As a hydrazine derivative, it is expected to have good solubility in polar solvents .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of (4-Methoxybenzyl)hydrazine hydrochloride. For instance, it is recommended to store this compound under inert gas (nitrogen or Argon) at 2–8 °C .

Synthesis routes and methods

Procedure details

A 250 mL round bottom flask was charged with hydrazine hydrate (4 g, 80 mmol) and EtOH (30 mL). To the above solution was added dropwise a solution of 4-methoxybenzylchloride (1.25 g, 8 mmol) in EtOH (3 mL) at room temperature. The resulting mixture was stirred at 90° C. for 2 h. Then the reaction mixture was concentrated in vacuo then re-dissolved in EtOH (15 mL). The solution was acidified with 5 M HCl (12 mL) at 0° C. The resulting precipitate was collected by filtration and dried to afford the title compound as a white solid. LRMS m/z (M+H) 153.1 found, 153.1 required.